Cas no 850876-88-9 (Danoprevir)

Danoprevir is a potent and selective inhibitor of the hepatitis C virus (HCV) NS3/4A protease, exhibiting high efficacy against genotype 1. Its mechanism of action involves blocking viral polyprotein processing, thereby inhibiting viral replication. Danoprevir demonstrates favorable pharmacokinetic properties, including good oral bioavailability and sustained plasma concentrations, which support once- or twice-daily dosing. Preclinical and clinical studies have shown strong antiviral activity with a low resistance profile, making it a promising candidate for combination therapies. Its chemical structure is optimized for enhanced binding affinity and specificity to the protease active site. Danoprevir is under investigation for use in HCV treatment regimens, particularly in interferon-free combinations.
Danoprevir structure
Danoprevir structure
Product Name:Danoprevir
CAS No:850876-88-9
MF:C35H46FN5O9S
MW:731.831251621246
MDL:MFCD16038038
CID:95082
PubChem ID:11285588
Update Time:2025-06-08

Danoprevir Chemical and Physical Properties

Names and Identifiers

    • RG7227, ITMN-191, RO5190591
    • 4-Fluoro-1,3-dihydro-2H-isoindole-2-carboxylic acid (2R,6S,13aS,14aR,16aS)-14a-[[(cyclopropylsulfonyl)amino]carbonyl]-6-[[(1,1-dimethylethoxy)carbonyl]amino]-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydro-5,16-dioxocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl ester
    • Danoprevir
    • Danoprevir (ITMN-191)
    • (2R,6S,13aS,14aR,16aS,Z)-6-(((tert-butoxy)carbonyl)amino)-14a-((cyclopropylsulfonyl)carbamoyl)-5,16-dioxo-2,3,5,6,7,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa(e)pyrrolo[1,2-e][1,4]diazacyclo
    • Itmn-191 Danoprevir
    • (2,6-dimethylmorpholin-4-yl)acetic acid hydrochloride
    • (2R,6S)-(2,6-dimethylmorpholin-4-yl)acetic acid,hydrochloride
    • (2R,6S)-2,6-dimethyl-4-(4piperidinyl) morpholine
    • 2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]acetic acid
    • ITMN-191
    • R7227
    • RG7227
    • RO5190591
    • [(1S,4R,6S,7E,18R)-4-(Cyclopropylsulfonylcarbamoyl)-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-
    • EBP 521
    • Ganovo
    • Intermune ITMN-191
    • ITMN 191
    • ITMN B
    • R 05190591
    • R 7227
    • R05190591
    • (1S,4R,6S,14S,18R)-4-Fluoro-1,3-dihydro-isoindole-2-carboxylicacid14-tertbutoxycarbonylamino-4-cyclopropanesulfonylaminocarbonyl-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-en-18-ylester
    • BRD-K08111240-001-02-8
    • SCHEMBL2289034
    • (2R,6S,13aS,14aR,16aS,Z)-6-((tert-butoxycarbonyl)amino)-14a-((cyclopropylsulfonyl)carbamoyl)-5,16-dioxo-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl 4-fluoroisoindoline-2-carboxylate
    • DB11779
    • danoprevirum
    • MLS006011139
    • CCG-270417
    • (2R,6S,13aS,14aR,16aS,Z)-6-(tert-butoxycarbonylamino)-14a-(cyclopropylsulfonylcarbamoyl)-5,16-dioxo-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl 4-fluoroisoindoline-2-carboxylate
    • R-05190591
    • Danoprevir [USAN:INN]
    • 911Z9PCQ5F
    • UNII-911Z9PCQ5F
    • RO-5190591
    • BDBM50495950
    • DANOPREVIR [INN]
    • RG 7227
    • Danoprevir (RG7227,ITMN-191,RO5190591
    • [(1S,4R,6S,7Z,14S,18R)-4-(cyclopropylsulonylcarbamoyl)-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-en-18-yl] 4-luoro-1,3-dihydroisoindole-2-carboxylate
    • J-515317
    • CHEMBL258734
    • [(1S,4R,6S,7Z,14S,18R)-4-(cyclopropylsulfonylcarbamoyl)-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-en-18-yl] 4-fluoro-1,3-dihydroisoindole-2-carboxylate
    • A12890
    • Danoprevir [USAN]
    • AKOS037515841
    • 4-Fluoro-1,3-dihydro-2h-isoindole-2-carboxylic acid (2r,6s,13as,14ar,16as)-14a-(((cyclopropylsulfonyl)amino)carbonyl)-6-(((1,1-dimet hylethoxy)carbonyl)amino)-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a
    • SMR004702916
    • CHEBI:230664
    • (1S,4R,6S,14S,18R)-4-Fluoro-1,3-dihydro-isoindole-2-carboxylicacid14-tertbutoxycarbonylamino-4-cyclopropanesulfonylaminocarbonyl-2,15-dioxo-3,16-diazatricyclo(14.3.0.04,6)nonadec-7-en-18-ylester
    • DANOPREVIR [WHO-DD]
    • Q27271364
    • s1183
    • NCGC00346498-06
    • ITMN191
    • SW219089-1
    • RG-7227
    • 850876-88-9
    • R7227 cpd
    • MDL: MFCD16038038
    • Inchi: 1S/C35H46FN5O9S/c1-34(2,3)50-32(45)37-27-13-8-6-4-5-7-11-22-17-35(22,31(44)39-51(47,48)24-14-15-24)38-29(42)28-16-23(19-41(28)30(27)43)49-33(46)40-18-21-10-9-12-26(36)25(21)20-40/h7,9-12,22-24,27-28H,4-6,8,13-20H2,1-3H3,(H,37,45)(H,38,42)(H,39,44)/b11-7+/t22-,23-,27+,28+,35-/m1/s1
    • InChI Key: ZVTDLPBHTSMEJZ-AIYSODCISA-N
    • SMILES: CC(OC(O)=N[C@]1([H])C(=O)N2[C@]([H])(C(O)=N[C@@]3(C(O)=NS(=O)(=O)C4CC4)[C@@]([H])(C3)C([H])=C([H])CCCCC1)C[C@@]([H])(OC(=O)N1CC3C(F)=CC=CC=3C1)C2)(C)C |c:32|

Computed Properties

  • Exact Mass: 731.30000
  • Monoisotopic Mass: 731.30002740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 8
  • Complexity: 1530
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 189
  • XLogP3: 3.3

Experimental Properties

  • Density: 1.41
  • Melting Point: Not available
  • Boiling Point: Not available
  • Flash Point: Not available
  • PSA: 199.37000
  • LogP: 5.42150
  • Vapor Pressure: Not available

Danoprevir Security Information

Danoprevir Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BK724-1mg
Danoprevir
850876-88-9 97%
1mg
674CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BK724-10mg
Danoprevir
850876-88-9 97%
10mg
2596CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BK724-25mg
Danoprevir
850876-88-9 97%
25mg
6588CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BK724-5mg
Danoprevir
850876-88-9 97%
5mg
1649CNY 2021-05-07
Chemenu
CM149074-50mg
(2R,6S,13aS,14aR,16aS,E)-6-((tert-butoxycarbonyl)amino)-14a-((cyclopropylsulfonyl)carbamoyl)-5,16-dioxo-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl 4-fluoroisoindoline-2-carboxylate
850876-88-9 98%
50mg
$613 2021-06-10
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D127014-25mg
Danoprevir
850876-88-9 ≥95%
25mg
¥3089.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D127014-2mg
Danoprevir (ITMN-191)
850876-88-9 ≥95%
2mg
¥609.00 2021-05-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D127014-5mg
Danoprevir
850876-88-9 ≥95%
5mg
¥926.90 2023-09-03
DC Chemicals
DC8238-100 mg
Danoprevir (RG7227)
850876-88-9 0.95
100mg
$650.0 2022-02-28
DC Chemicals
DC8238-250 mg
Danoprevir (RG7227)
850876-88-9 0.95
250mg
$1300.0 2022-02-28

Danoprevir Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dimethylformamide ;  2 h, 50 °C; 50 °C → rt
1.2 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ;  rt; 50 °C
Reference
Discovery of Danoprevir (ITMN-191/R7227), a Highly Selective and Potent Inhibitor of Hepatitis C Virus (HCV) NS3/4A Protease
Jiang, Yutong; Andrews, Steven W.; Condroski, Kevin R.; Buckman, Brad; Serebryany, Vlad; et al, Journal of Medicinal Chemistry, 2014, 57(5), 1753-1769

Production Method 2

Reaction Conditions
1.1R:EtN(Pr-i)2, R:S:DMF, 0°C; 16 h, 0°C → rt
2.1R:HCl, S:Dioxane, 90 min, rt
2.2R:EtN(Pr-i)2, R:S:DMF, rt → 0°C; 0°C; overnight, 0°C → rt
3.1C:203714-71-0, S:ClCH2CH2Cl, 16 h, 50°C
4.1S:CH2Cl2, 25°C
4.2S:CH2Cl2, 25°C; 25°C
4.3R:LiOH •H2O, S:H2O, S:MeOH, S:THF, rt
5.1R:Diimidazolyl ketone, S:DMF, 2 h, 50°C; 50°C → rt
5.2R:DBU, rt; 50°C
Reference
Discovery of Danoprevir (ITMN-191/R7227), a Highly Selective and Potent Inhibitor of Hepatitis C Virus (HCV) NS3/4A Protease
By Jiang, Yutong et al, Journal of Medicinal Chemistry, 2014, 57(5), 1753-1769

Production Method 3

Reaction Conditions
1.1R:Diimidazolyl ketone, S:THF, 1 h, reflux; reflux → rt
1.2R:DBU, S:THF, rt; 24 h, rt
1.3R:HCl, S:H2O, pH 1
2.1R:F3CCO2H, S:CH2Cl2, 2 h, rt
2.2R:HCl, S:Et2O
1.1R:C5H5N, S:CH2Cl2, 0°C; 20 min, 0°C
2.1R:EtN(Pr-i)2, S:CH2Cl2, 0°C; 20 min, 0°C
3.1R:HCl, S:Dioxane, 2 h, rt
4.1R:R:EtN(Pr-i)2, S:CH2Cl2, S:DMF, 0°C; 20 min, 0°C
5.1R:LiOH, S:H2O, S:MeOH, S:THF, overnight, rt
5.2R:HCl, S:H2O
6.1R:R:EtN(Pr-i)2, S:CH2Cl2, S:DMF, 0°C; 30 min, 0°C; 0°C → rt; 24 h, rt
7.1C:918870-76-5, S:ClCH2CH2Cl, 50°C; 50°C → 70°C; 1.5 h, 70°C; 10 h, 70°C
Reference
Drug resistance against: HCV NS3/4A inhibitors is defined by the balance of substrate recognition versus inhibitor binding
By Romano, Keith P. et al, Proceedings of the National Academy of Sciences of the United States of America, 2010, 20986-20991, S20986/1-S20986/5

Production Method 4

Reaction Conditions
1.1 Catalysts: (SP-5-41)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[5-[(di… Solvents: 1,2-Dichloroethane ;  50 °C; 50 °C → 70 °C; 1.5 h, 70 °C; 10 h, 70 °C
Reference
Drug resistance against: HCV NS3/4A inhibitors is defined by the balance of substrate recognition versus inhibitor binding
Romano, Keith P.; Ali, Akbar; Royer, William E.; Schiffer, Celia A., Proceedings of the National Academy of Sciences of the United States of America, 2010, 107(49), 20986-20991

Danoprevir Raw materials

Danoprevir Preparation Products

Additional information on Danoprevir

Danoprevir (CAS No. 850876-88-9): A Promising Compound in the Treatment of Hepatitis C

Danoprevir (CAS No. 850876-88-9) is a potent and selective inhibitor of the hepatitis C virus (HCV) NS3/4A protease, which plays a crucial role in the viral replication process. This compound has garnered significant attention in the field of virology and pharmaceutical research due to its high efficacy and favorable pharmacokinetic properties. In this article, we will delve into the chemical structure, mechanism of action, clinical applications, and recent advancements in the development of Danoprevir.

Chemical Structure and Properties

Danoprevir is a macrocyclic compound with a molecular formula of C34H41F3N4O5S and a molecular weight of 661.77 g/mol. Its chemical structure features a macrocyclic ring system that confers high stability and specificity to the HCV NS3/4A protease. The presence of fluorine atoms and a sulfoxide group contributes to its enhanced binding affinity and metabolic stability. These properties make Danoprevir an attractive candidate for the development of antiviral therapies.

Mechanism of Action

The primary mechanism of action of Danoprevir involves the inhibition of the HCV NS3/4A protease, which is essential for the cleavage of the viral polyprotein into functional components necessary for viral replication. By binding to the active site of the protease, Danoprevir effectively blocks its catalytic activity, thereby preventing the maturation and assembly of new viral particles. This inhibition leads to a significant reduction in viral load and can ultimately lead to sustained virological response (SVR) in infected patients.

Clinical Applications and Efficacy

Clinical trials have demonstrated that Danoprevir is highly effective in treating chronic hepatitis C infection, particularly in genotype 1 patients. When used in combination with other antiviral agents such as ribavirin and pegylated interferon, Danoprevir has shown high rates of SVR, often exceeding 90%. The combination therapy has been particularly successful in patients who have failed previous treatments or have advanced liver disease.

In addition to its efficacy, Danoprevir has been well-tolerated by patients, with a manageable side-effect profile. Common side effects include fatigue, headache, and gastrointestinal disturbances, which are generally mild to moderate in severity. These findings have further solidified its position as a valuable addition to the arsenal of antiviral therapies for HCV.

Recent Advancements and Research Findings

The ongoing research on Danoprevir continues to uncover new insights into its therapeutic potential. Recent studies have explored the use of Danoprevir in combination with direct-acting antiviral agents (DAAs) to achieve even higher SVR rates with shorter treatment durations. For example, a phase III trial evaluating the combination of Danoprevir, sofosbuvir, and ribavirin showed an SVR rate of 97% in genotype 1 patients after only 12 weeks of treatment.

Furthermore, researchers are investigating the potential use of Danoprevir in difficult-to-treat populations, such as patients with cirrhosis or those co-infected with HIV. Preliminary results from these studies are promising, indicating that Danoprevir> can be effective even in these challenging scenarios.> > > > > > > > > > > > > >

In conclusion, <-strong style="font-weight: bold;">Danoprevirongongongongongongongongong(CAS No. 850876-88-9) represents a significant advancement in the treatment of hepatitis C infection. Its potent inhibitory activity against the HCV NS3/4A protease, combined with its favorable safety profile and efficacy in clinical trials, positions it as a valuable therapeutic option for both standard and difficult-to-treat patient populations. Ongoing research continues to explore new combinations and applications for this promising compound, further enhancing its potential impact on global health.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd